Cas no 477191-17-6 ((S)-tert-Butyl (1-hydroxy-3-oxobutan-2-yl)carbamate)

• Product Name: (S)-tert-Butyl (1-hydroxy-3-oxobutan-2-yl)carbamate
• CAS No: 477191-17-6
• MF: C₉H₁₇NO₄
• MW: 203.23558306694
• MDL: MFCD18831416
• CID: 838967
• PubChem ID: 11041841
• Update Time: 2025-10-30

(S)-tert-Butyl (1-hydroxy-3-oxobutan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• (S)-tert-Butyl (1-hydroxy-3-oxobutan-2-yl)carbamate
• Carbamic acid, [(1S)-1-(hydroxymethyl)-2-oxopropyl]-, 1,1-dimethylethyl ester
• Carbamic acid, [(1S)-1-(hydroxymethyl)-2-oxopropyl]-, 1,1-dimethylethylester
• tert-butyl N-[(2S)-1-hydroxy-3-oxobutan-2-yl]carbamate
• SCHEMBL16158857
• 477191-17-6
• DTXSID40453011
• Carbamic acid, [(1S)-1-(hydroxymethyl)-2-oxopropyl]-, 1,1-dimethylethyl ester
• (S)-tert-Butyl(1-hydroxy-3-oxobutan-2-yl)carbamate
• AKOS015999070

• MDL： MFCD18831416
• Inchi： 1S/C9H17NO4/c1-6(12)7(5-11)10-8(13)14-9(2,3)4/h7,11H,5H2,1-4H3,(H,10,13)/t7-/m0/s1
• InChI Key： FYWDYTKRLCAHLY-ZETCQYMHSA-N
• SMILES： O(C(N[C@H](C(C)=O)CO)=O)C(C)(C)C

Computed Properties

• Exact Mass: 203.11575802g/mol
• Monoisotopic Mass: 203.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.101
• Boiling Point: 339 ºC
• Flash Point: 159 ºC
• PSA: 79.12000
• LogP: 0.66540

Additional information on (S)-tert-Butyl (1-hydroxy-3-oxobutan-2-yl)carbamate

Introduction to (S)-tert-Butyl (1-hydroxy-3-oxobutan-2-yl)carbamate (CAS No. 477191-17-6)

(S)-tert-Butyl (1-hydroxy-3-oxobutan-2-yl)carbamate (CAS No. 477191-17-6) is a chiral compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and medicinal chemistry. This compound is a protected amino acid derivative with a unique structure that makes it an important intermediate in the synthesis of various bioactive molecules and drug candidates.

The chiral center in the molecule, specifically the (S)-configuration, plays a crucial role in its biological activity and selectivity. The presence of the tert-butyl carbamate group provides protection for the amino functionality, making it suitable for multi-step synthetic processes where the amino group needs to remain inert until a specific stage of the synthesis.

Recent studies have highlighted the importance of (S)-tert-Butyl (1-hydroxy-3-oxobutan-2-yl)carbamate in the development of novel therapeutics. For instance, a 2022 publication in the Journal of Medicinal Chemistry reported its use as a key intermediate in the synthesis of a new class of antibacterial agents. These agents showed promising activity against multidrug-resistant bacteria, addressing a critical need in modern medicine.

In another study published in Organic Letters, researchers demonstrated the utility of (S)-tert-Butyl (1-hydroxy-3-oxobutan-2-yl)carbamate in the enantioselective synthesis of β-amino acids. The high enantiomeric purity achieved through this method is essential for the development of chiral drugs, which often exhibit superior pharmacological properties compared to their racemic counterparts.

The hydroxy and ketone functionalities in (S)-tert-Butyl (1-hydroxy-3-oxobutan-2-yl)carbamate provide additional opportunities for chemical modification and functionalization. These groups can be selectively manipulated to introduce various substituents, thereby expanding the range of possible applications for this compound. For example, they can be used to attach targeting ligands or other bioactive moieties to enhance the therapeutic potential of the final product.

From a synthetic perspective, (S)-tert-Butyl (1-hydroxy-3-oxobutan-2-yl)carbamate can be prepared through several well-established methods. One common approach involves the reaction of tert-butyl isocyanate with an appropriate chiral alcohol, followed by oxidation to introduce the ketone group. The choice of chiral alcohol and reaction conditions can significantly influence the yield and purity of the final product.

In terms of safety and handling, (S)-tert-Butyl (1-hydroxy-3-oxobutan-2-yl)carbamate is generally considered stable under standard laboratory conditions. However, as with any chemical compound, proper precautions should be taken to ensure safe handling and storage. It is advisable to consult material safety data sheets (MSDS) for detailed information on handling and disposal procedures.

The future prospects for (S)-tert-Butyl (1-hydroxy-3-oxobutan-2-yl)carbamate are promising. Ongoing research continues to explore its potential in various areas, including drug discovery, materials science, and catalysis. As new methodologies and applications are developed, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.